Cas no 66310-87-0 (3(2H)-PYRIDINONE, 1,6-DIHYDRO-5-METHOXY-1-METHYL-)

• Product Name: 3(2H)-PYRIDINONE, 1,6-DIHYDRO-5-METHOXY-1-METHYL-
• CAS No: 66310-87-0
• Molecular Formula: C₇H₁₁NO₂
• Molecular Weight: 141.168
• CID: 3289218
• PubChem ID: 12900704

3(2H)-PYRIDINONE, 1,6-DIHYDRO-5-METHOXY-1-METHYL- Properties

Names and Identifiers

• 3(2H)-PYRIDINONE, 1,6-DIHYDRO-5-METHOXY-1-METHYL-
• 5-METHOXY-1-METHYL-1,2-DIHYDROPYRIDIN-3(6H)-ONE
• UOUNPDGELFQPQI-UHFFFAOYSA-N
• 66310-87-0
• SB54194
• 5-methoxy-1-methyl-1,6-dihydro-3[2H]pyridone
• SCHEMBL4325663
• 5-methoxy-1-methyl-1,6-dihydropyridin-3(2H)-one

• InChIKey： UOUNPDGELFQPQI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11NO2/c1-8-4-6(9)3-7(5-8)10-2/h3H,4-5H2,1-2H3
• SMILES： CN1CC(=O)C=C(C1)OC

Computed Properties

• Exact Mass: 141.078978594Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 141.078978594Da
• Heavy Atom Count: 10
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines